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Compound of Interest

Compound Name: 1-Octen-3-yne

Cat. No.: B094658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

conjugated enyne, 1-octen-3-yne (CAS No. 17679-92-4). The document summarizes available

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, and

outlines standardized experimental protocols for these analytical techniques. This information is

critical for the identification, characterization, and quality control of this versatile chemical

scaffold in research and development settings.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 1-octen-3-yne.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of 1-octen-3-yne is characterized by distinct

signals corresponding to the vinyl and alkyl protons. The terminal vinyl group protons typically

exhibit characteristic chemical shifts and coupling patterns (geminal, cis, and trans).[1]

Note: Specific, experimentally derived high-resolution data with chemical shifts and coupling

constants for 1-octen-3-yne is not readily available in the public domain. The following is a

representation of expected values based on typical spectra of similar compounds.
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Proton
Expected Chemical

Shift (δ, ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-1 (vinyl) 5.2 - 5.8 dd
J_trans ≈ 17, J_cis ≈

10

H-2 (vinyl) 5.0 - 5.4 d J_trans ≈ 17

H-2' (vinyl) 5.0 - 5.4 d J_cis ≈ 10

H-5 (alkyl) 2.1 - 2.4 t J ≈ 7

H-6, H-7 (alkyl) 1.3 - 1.6 m -

H-8 (alkyl) 0.8 - 1.0 t J ≈ 7

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum provides information on the unique carbon

environments within the molecule. The sp-hybridized carbons of the alkyne and sp²-hybridized

carbons of the alkene resonate in distinct regions of the spectrum.[1]

Carbon Atom Hybridization
Predicted Chemical Shift (δ,

ppm)

C-1 sp² ~123

C-2 sp² ~129

C-3 sp ~83

C-4 sp ~89

C-5 sp³ ~20

C-6 sp³ ~30

C-7 sp³ ~22

C-8 sp³ ~14

Infrared (IR) Spectroscopy
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The IR spectrum of 1-octen-3-yne displays characteristic absorption bands corresponding to

its alkene, alkyne, and alkane functionalities.[1]

Functional Group Bond Vibration Typical Wavenumber (cm⁻¹)

Alkene =C-H stretch 3010 - 3095

Alkene C=C stretch 1610 - 1680

Alkyne C≡C stretch 2100 - 2260

Alkane -C-H stretch 2850 - 2960

Mass Spectrometry (MS)
Electron ionization (EI) mass spectrometry of 1-octen-3-yne results in a molecular ion peak

and a series of fragment ions that serve as a molecular fingerprint.[1] The NIST Mass

Spectrometry Data Center provides GC-MS data for this compound.[2]

m/z (mass-to-charge ratio) Relative Intensity Proposed Fragment

108 Moderate [M]⁺ (Molecular Ion)

79 High [C₆H₇]⁺

77 Moderate [C₆H₅]⁺

39 Moderate [C₃H₃]⁺

Experimental Protocols
Detailed experimental protocols for obtaining the spectroscopic data are provided below. These

represent standard methodologies for the analysis of volatile organic compounds like 1-octen-
3-yne.

NMR Spectroscopy
Sample Preparation: A sample of 1-octen-3-yne (5-10 mg) is dissolved in a deuterated

solvent (e.g., chloroform-d, CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small
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amount of tetramethylsilane (TMS) may be added as an internal standard for chemical shift

referencing (δ = 0.00 ppm).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 300 MHz or higher field NMR

spectrometer.

¹H NMR Acquisition: Proton spectra are acquired with a 90-degree pulse. Data is typically

collected over a spectral width of 0-12 ppm.

¹³C NMR Acquisition: Carbon spectra are acquired with proton decoupling to simplify the

spectrum to single peaks for each unique carbon.

Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-

corrected, and baseline-corrected to obtain the final spectra. Chemical shifts are reported in

parts per million (ppm) relative to the internal standard.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample like 1-octen-3-yne, a thin film is prepared by

placing a drop of the neat liquid between two polished salt plates (e.g., NaCl or KBr).[3][4][5]

The plates are gently pressed together to form a uniform thin film.

Instrumentation: The spectrum is recorded using a Fourier-Transform Infrared (FT-IR)

spectrometer.

Data Acquisition: A background spectrum of the clean, empty salt plates is first recorded. The

sample is then placed in the instrument's sample holder, and the sample spectrum is

acquired. The instrument typically scans the mid-infrared range (4000-400 cm⁻¹).

Data Processing: The final IR spectrum is presented as a plot of transmittance or

absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)
Sample Introduction and Separation (GC-MS): A dilute solution of 1-octen-3-yne in a volatile

organic solvent (e.g., dichloromethane or hexane) is injected into a gas chromatograph (GC).

[6] The GC separates the compound from any impurities based on their boiling points and
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interactions with the column's stationary phase. The carrier gas is typically an inert gas like

helium.[7]

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer

and is ionized, typically by electron ionization (EI) at 70 eV.[8]

Mass Analysis: The resulting ions (the molecular ion and various fragment ions) are

separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a

quadrupole).

Detection and Data Processing: The detector records the abundance of each ion, and the

data is presented as a mass spectrum, which is a plot of relative intensity versus m/z.

Visualizations
Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 1-octen-3-yne.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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